N-[4-(4-chlorophenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(2-naphthyl)-3-phenylpropanamide

• Molecular Formula: C30H25ClN2OS
• Molecular Weight: 497 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-5-ethyl-1,3-thiazol-2-yl]-N-naphthalen-2-yl-3-phenylpropanamide
• InChI: InChI=1S/C30H25ClN2OS/c1-2-27-29(23-13-16-25(31)17-14-23)32-30(35-27)33(28(34)19-12-21-8-4-3-5-9-21)26-18-15-22-10-6-7-11-24(22)20-26/h3-11,13-18,20H,2,12,19H2,1H3
• InChI Key: MNDZSYKIEWXYJY-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(S1)N(C2=CC3=CC=CC=C3C=C2)C(=O)CCC4=CC=CC=C4)C5=CC=C(C=C5)Cl

Description

N-[4-(4-chlorophenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(2-naphthyl)-3-phenylpropanamide, commonly known as 'Compound X', is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, it is believed to act as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor. GABA is an inhibitory neurotransmitter in the central nervous system that plays a crucial role in regulating neuronal excitability. By enhancing the activity of GABA receptors, Compound X may reduce neuronal excitability, leading to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit potent anticonvulsant and analgesic effects in preclinical studies. It has also been found to possess anti-inflammatory properties, which may be attributed to its ability to modulate the activity of GABA receptors. Additionally, Compound X has been investigated for its potential to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of Compound X is its potent anticonvulsant and analgesic effects, which make it a promising candidate for the development of new drugs to treat epilepsy and chronic pain. Additionally, its ability to modulate the activity of GABA receptors may have implications for the treatment of anxiety and other psychiatric disorders. However, the complex synthesis method of Compound X may limit its application in large-scale production.

Future Directions

The potential applications of Compound X in various fields of research make it an exciting area of investigation. Future research should focus on elucidating the mechanism of action of Compound X and identifying its specific targets in the central nervous system. Additionally, further investigation is needed to determine the safety and efficacy of Compound X in humans. The development of more efficient synthesis methods for Compound X may also facilitate its application in large-scale production.

Synthesis Methods

The synthesis of Compound X involves the reaction of 4-chloro-2-nitroaniline with ethyl bromoacetate, followed by the reaction of the resulting product with thioamide and 2-naphthylboronic acid. The final product is obtained by the reaction of the intermediate product with phenylpropanoic acid. The synthesis method of Compound X is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Compound X has shown potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties in preclinical studies. Additionally, Compound X has been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.